Cas no 13522-53-7 (Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester)

• Product Name: Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester
• CAS No: 13522-53-7
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 1237536
• Update Time: 2024-08-03

Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester
• Carbamothioic acid, N,N-dimethyl-, O-(3-nitrophenyl) ester

• Inchi： 1S/C9H10N2O3S/c1-10(2)9(15)14-8-5-3-4-7(6-8)11(12)13/h3-6H,1-2H3
• InChI Key： XSUXUGSJSBTOTH-UHFFFAOYSA-N
• SMILES： C(=S)(OC1=CC=CC([N+]([O-])=O)=C1)N(C)C

Computed Properties

• Exact Mass: 226.0413
• Monoisotopic Mass: 226.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.4A^2

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Melting Point: 153-155 °C
• Boiling Point: 307.9±44.0 °C(Predicted)
• PSA: 55.61
• pka: 0.50±0.50(Predicted)